Cas no 1806979-93-0 (4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, iodo, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of both iodine and cyano groups enhances its reactivity in cross-coupling reactions, while the difluoromethyl moiety contributes to metabolic stability in bioactive molecules. This compound is well-suited for applications in medicinal chemistry, where precise functionalization is critical. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile structure

1806979-93-0 structure

Product Name:4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

CAS No:1806979-93-0

MF:C₉H₄F₂IN₃

MW:319.049440383911

CID:4807189

Update Time:2025-10-29

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
- Inchi： 1S/C9H4F2IN3/c10-8(11)7-5(4-14)3-6(1-2-13)15-9(7)12/h3,8H,1H2
- InChI Key： PVYLPIAONYQWLL-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(C#N)=CC(CC#N)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 316
XLogP3: 1.6
Topological Polar Surface Area: 60.5

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029042335-250mg	4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806979-93-0	97%	250mg	$979.20	2022-03-31
Alichem	A029042335-500mg	4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806979-93-0	97%	500mg	$1,564.80	2022-03-31
Alichem	A029042335-1g	4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806979-93-0	97%	1g	$2,920.40	2022-03-31

4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Research Briefing on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0)

The compound 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS: 1806979-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a cyano group, difluoromethyl group, and iodine atom, makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to functionalize this compound further.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile exhibit promising inhibitory effects on specific enzyme targets, such as kinases and proteases. These findings suggest its potential as a lead compound for the development of new therapeutic agents. However, further in vivo studies are required to validate its efficacy and safety profile.

The compound's mechanism of action is currently under investigation, with hypotheses pointing to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Structural-activity relationship (SAR) studies are ongoing to optimize its pharmacological properties, including solubility, bioavailability, and target specificity.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile represents a promising candidate for drug development, with its unique chemical structure and biological activity offering numerous opportunities for innovation. Future research should focus on expanding its synthetic applications, elucidating its mechanism of action, and advancing its preclinical development.